4-benzyl-1-[(2-fluorobenzyl)sulfonyl]piperidine

• IUPAC Name: 4-benzyl-1-[(2-fluorophenyl)methylsulfonyl]piperidine
• InChI: InChI=1S/C19H22FNO2S/c20-19-9-5-4-8-18(19)15-24(22,23)21-12-10-17(11-13-21)14-16-6-2-1-3-7-16/h1-9,17H,10-15H2
• InChI Key: ORSGMYZZSZINKM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)S(=O)(=O)CC3=CC=CC=C3F
• Molecular Formula: C19H22FNO2S
• Molecular Weight: 347.4 g/mol

Description

4-benzyl-1-[(2-fluorobenzyl)sulfonyl]piperidine, also known as BFSP, is a chemical compound that has gained significant attention in the field of medicinal chemistry. This compound has been synthesized and studied extensively due to its potential applications in various scientific research areas.

Mechanism of Action

The mechanism of action of 4-benzyl-1-[(2-fluorobenzyl)sulfonyl]piperidine is not fully understood, but it is believed to involve the inhibition of various enzymes. 4-benzyl-1-[(2-fluorobenzyl)sulfonyl]piperidine has been shown to inhibit the activity of several proteases, including cathepsin B, cathepsin L, and cathepsin K. It has also been shown to inhibit the activity of various kinases, including protein kinase C and mitogen-activated protein kinase. Additionally, 4-benzyl-1-[(2-fluorobenzyl)sulfonyl]piperidine has been shown to inhibit the activity of phosphodiesterases, which are involved in the regulation of intracellular signaling pathways.
Biochemical and Physiological Effects
4-benzyl-1-[(2-fluorobenzyl)sulfonyl]piperidine has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. Additionally, 4-benzyl-1-[(2-fluorobenzyl)sulfonyl]piperidine has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. These effects make 4-benzyl-1-[(2-fluorobenzyl)sulfonyl]piperidine a promising candidate for the development of new drugs for the treatment of cancer and inflammation.

Advantages and Limitations for Lab Experiments

4-benzyl-1-[(2-fluorobenzyl)sulfonyl]piperidine has several advantages for use in lab experiments. It is easy to synthesize and purify, making it readily available for use in various scientific research applications. Additionally, 4-benzyl-1-[(2-fluorobenzyl)sulfonyl]piperidine exhibits potent inhibitory activity against a range of enzymes, making it a versatile tool for the study of various biological processes. However, there are also limitations to the use of 4-benzyl-1-[(2-fluorobenzyl)sulfonyl]piperidine in lab experiments. Its potency may make it difficult to determine the specific target of inhibition, and its effects may be nonspecific, making it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 4-benzyl-1-[(2-fluorobenzyl)sulfonyl]piperidine. One potential application is in the development of new drugs for the treatment of cancer and inflammation. 4-benzyl-1-[(2-fluorobenzyl)sulfonyl]piperidine has been shown to exhibit potent inhibitory activity against a range of enzymes involved in these processes, making it a promising candidate for drug development. Additionally, further studies are needed to fully understand the mechanism of action of 4-benzyl-1-[(2-fluorobenzyl)sulfonyl]piperidine and its effects on various biological processes. This could lead to the development of new therapies for a range of diseases.

Scientific Research Applications

4-benzyl-1-[(2-fluorobenzyl)sulfonyl]piperidine has been extensively studied for its potential applications in various scientific research areas. One such area is the development of new drugs for the treatment of various diseases. 4-benzyl-1-[(2-fluorobenzyl)sulfonyl]piperidine has been shown to exhibit potent inhibitory activity against a range of enzymes, including proteases, kinases, and phosphodiesterases. This makes it a promising candidate for the development of new drugs for the treatment of cancer, inflammation, and other diseases.